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Compound of Interest

Compound Name: 4-bromo-1H-indazole

Cat. No.: B070932 Get Quote

Essential Safety and Handling Guide for 4-Bromo-
1H-Indazole
This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling 4-bromo-1H-indazole in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Hazard Identification and Properties
4-Bromo-1H-indazole is a chemical compound that requires careful handling due to its

potential health effects. Based on available safety data sheets, the compound is classified with

several hazards.
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Property/Hazard Data References

Appearance Solid, Off-white to Grey

Molecular Formula C₇H₅BrN₂

Molecular Weight 197.03 g/mol

Melting Point 160-167 °C

Storage Temperature 2-8°C

Acute Toxicity, Oral Category 3 or 4

Skin Irritation
Category 2 (Causes skin

irritation)

Eye Irritation
Category 2 (Causes serious

eye irritation)

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (May cause

respiratory irritation)

Personal Protective Equipment (PPE)
To mitigate the risks associated with handling 4-bromo-1H-indazole, the following personal

protective equipment is mandatory.

Eye and Face Protection: Chemical safety goggles that meet ANSI standards are required

whenever handling the compound. A face shield should also be used when there is a splash

hazard.

Skin Protection:

Gloves: Chemical-resistant gloves, such as nitrile rubber (minimum 0.4 mm thickness), are

essential. Always inspect gloves for tears or holes before use and wash hands thoroughly

after removal.

Lab Coat: A standard laboratory coat must be worn and kept fastened to protect from

incidental contact. For tasks with a higher risk of exposure, a chemical-resistant apron or

suit is recommended.
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Clothing: Wear long pants and closed-toe shoes to ensure no skin is exposed.

Respiratory Protection: All handling of 4-bromo-1H-indazole solid should be performed in a

certified chemical fume hood to avoid inhalation of dust. If a fume hood is not available or

during a large spill, a NIOSH-approved respirator with appropriate cartridges for organic

vapors and particulates should be used.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial for safety.

1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and has a current certification.
Verify that an eyewash station and safety shower are accessible and unobstructed.
Designate a specific area within the fume hood for handling 4-bromo-1H-indazole to contain
any potential spills.
Prepare all necessary equipment (spatulas, weighing paper, glassware) and place it within
the fume hood before introducing the chemical.

2. Weighing and Transfer:

Perform all weighing and transfers of solid 4-bromo-1H-indazole inside the chemical fume
hood to control dust.
Use anti-static weighing dishes to prevent dispersal of the fine powder.
Carefully open the container, avoiding any sudden movements that could aerosolize the
solid.
Use a clean spatula to transfer the desired amount of the compound.
Immediately and securely close the container after dispensing.

3. Dissolving and Reactions:

If dissolving the solid, add the solvent to the vessel containing the 4-bromo-1H-indazole
slowly to prevent splashing.
Ensure all reactions are set up within the fume hood.
Continuously monitor the reaction for any unexpected changes.

4. Post-Handling:
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Wipe down the designated handling area, spatula, and any other equipment with a suitable
solvent (e.g., ethanol or acetone) and a disposable towel.
Treat all cleaning materials as contaminated waste.
Remove PPE in the correct order (gloves first), avoiding contact with the outside of
contaminated items.
Wash hands thoroughly with soap and water after completing the work and removing PPE.

Disposal Plan
Proper segregation and disposal of chemical waste are critical for laboratory safety and

environmental protection.

1. Waste Segregation:

Solid Waste: All solid waste contaminated with 4-bromo-1H-indazole (e.g., weighing paper,
contaminated gloves, paper towels) must be placed in a clearly labeled, sealed container for
"Halogenated Organic Solid Waste".
Liquid Waste: All solutions containing 4-bromo-1H-indazole and rinseates from cleaning
contaminated glassware must be collected in a dedicated, sealed container labeled
"Halogenated Organic Liquid Waste".
Sharps: Contaminated needles or other sharps must be placed in a designated sharps
container for hazardous chemical waste.
Do not mix halogenated waste with non-halogenated waste streams.

2. Decontamination of Glassware:

Rinse all contaminated glassware with a small amount of a suitable solvent (e.g., acetone or
ethanol) three times.
Collect all rinsate in the "Halogenated Organic Liquid Waste" container.
After decontamination, the glassware can be washed using
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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